Cas no 1261923-79-8 (4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid)

4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid is a fluorinated aromatic compound featuring both cyano and methoxy functional groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct structure, combining electron-withdrawing (cyano, fluoro) and electron-donating (methoxy) substituents, enables precise modulation of reactivity in coupling reactions or as a building block for bioactive molecules. The benzoic acid moiety further enhances its utility in derivatization or salt formation. This compound’s high purity and stability under standard conditions ensure reliable performance in research and industrial applications, particularly in the development of fluorinated active ingredients. Its synthetic flexibility makes it valuable for exploratory chemistry and targeted molecular design.

4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid structure

1261923-79-8 structure

Product Name:4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid

CAS No:1261923-79-8

MF:C₁₅H₁₀FNO₃

MW:271.243207454681

MDL:MFCD18320200

CID:2763768

PubChem ID:53226112

Update Time:2025-05-23

4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid, 95%
- 4-(3-CYANO-2-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
- 3'-Cyano-2'-fluoro-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
- DTXSID50689844
- 1261923-79-8
- MFCD18320200
- 4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid
- MDL： MFCD18320200
- Inchi： 1S/C15H10FNO3/c1-20-13-7-9(5-6-12(13)15(18)19)11-4-2-3-10(8-17)14(11)16/h2-7H,1H3,(H,18,19)
- InChI Key： HYRCTLZMPDHRKP-UHFFFAOYSA-N
- SMILES： FC1C(C#N)=CC=CC=1C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

Exact Mass: 271.06447134Da
Monoisotopic Mass: 271.06447134Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 70.3Å²

4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327350-5 g	4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid, 95%; .	1261923-79-8	95%	5g	€1159.00	2023-04-26
abcr	AB327350-5g	4-(3-Cyano-2-fluorophenyl)-2-methoxybenzoic acid, 95%; .	1261923-79-8	95%	5g	€1159.00	2025-04-21